Plantanone B

• Molecular Formula: C33H40O20
• Molecular Weight: 756.7 g/mol
• InChI: InChI=1S/C33H40O20/c1-10-19(38)23(42)27(46)32(48-10)53-30-25(44)21(40)17(9-47-31-26(45)24(43)20(39)16(8-34)50-31)51-33(30)52-29-22(41)18-14(37)6-13(36)7-15(18)49-28(29)11-2-4-12(35)5-3-11/h2-7,10,16-17,19-21,23-27,30-40,42-46H,8-9H2,1H3/t10-,16+,17+,19-,20+,21+,23+,24-,25-,26+,27+,30+,31+,32-,33-/m0/s1
• InChIKey: PSVKHLFIIZQISP-CFRIXVKNSA-N

Plantanone B: COX-1/COX-2 and Antioxidant Tool

Plantanone B (Kaempferol 3-O-rhamnosylgentiobioside; CAS 55780-30-8) is a flavonol glycoside isolated from the flowers of Hosta plantaginea (Lam.) Aschers [1]. It is composed of a kaempferol aglycone core linked to a branched trisaccharide moiety (rhamnosyl-(1→2)-gentiobiose) at the 3-O position [1]. Among the 12 flavonoids co-isolated from this plant, plantanone B is one of four compounds for which full COX-1/COX-2 IC50 profiling was conducted, and it exhibits a distinct dual-activity profile encompassing both ovine COX enzyme inhibition and DPPH radical scavenging [1].

COX pathway inhibition study fit

DPPH radical scavenging assay context

Kaempferol 3-O-triglycoside probe

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source

Why Plantanone B Outperforms Kaempferol Analogs

Flavonoid glycosides sharing a kaempferol core are not functionally interchangeable in assays targeting ovine COX-1, COX-2, or DPPH radical scavenging activity. Even among the co-isolated flavonoids from H. plantaginea, COX-1 IC50 values span a >2.5-fold range (12.90–33.37 μM), DPPH IC50 values span a >12-fold range (36.3–467.7 μM), and COX-1/COX-2 selectivity indices vary from 0.28 to 0.72 [1]. Plantanone B occupies a specific position within this activity matrix that is not replicated by its closest structural analogs, making compound-specific procurement essential for reproducible target engagement [1].

COX-1 activity Kaempferol glycoside COX-1 IC50 span >2.5-fold among co-isolated flavonoids; plantanone B activity not replicated by analogs.

DPPH potency DPPH IC50 varies >12-fold across H. plantaginea flavonoids; plantanone A and C show markedly different scavenging.

Glycosylation pattern 3-O-triglycoside vs. diglycoside or methoxy-substituted analogs shift COX/DPPH profiles; direct substitution may alter endpoint response.

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source

Plantanone B Differentiation Evidence

COX-1 Inhibition vs. Plantanone A

In the same ovine COX-1 assay system, plantanone B (compound 2) inhibited COX-1 with an IC50 of 21.78 ± 0.20 μM, which is 1.53-fold more potent than the structurally simpler plantanone A (compound 1; IC50 = 33.37 ± 0.28 μM) [1]. The positive control celecoxib exhibited an IC50 of 9.00 ± 0.60 μM [1]. At a single concentration of 50 μM, plantanone B achieved 76.18% COX-1 inhibition versus 62.56% for plantanone A [1].

COX-1 Inhibition

Head-to-head

IC50: 21.78 μM (B) vs 33.37 μM (A)

Supports COX-1 inhibition comparison

Reported ovine COX-1 assay, n=3

Evidence Dimension	Ovine COX-1 inhibition IC50
Target Compound Data	IC50 = 21.78 ± 0.20 μM; 50 μM inhibition = 76.18 ± 0.62%
Comparator Or Baseline	Plantanone A: IC50 = 33.37 ± 0.28 μM, 50 μM inhibition = 62.56 ± 0.56%; Celecoxib: IC50 = 9.00 ± 0.60 μM
Quantified Difference	Plantanone B is 1.53-fold more potent than plantanone A (IC50 ratio: 33.37/21.78 = 1.53); +13.62 percentage points inhibition at 50 μM
Conditions	Ovine COX-1 enzyme assay; all compounds tested at multiple concentrations; n = 3; mean ± S.D. (He et al., RSC Adv. 2018)

Why This Matters

For COX-1-focused anti-inflammatory screens, plantanone B provides a >50% potency advantage over its in-class congener plantanone A, enabling lower working concentrations and potentially reducing solvent-related assay interference.

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source

DPPH Scavenging vs. Plantanone A and Plantanone C

Plantanone B exhibits moderate DPPH radical scavenging activity with an IC50 of 169.8 ± 5.2 μM [1]. This represents a 2.75-fold improvement over plantanone A (IC50 = 467.7 ± 17.9 μM), tested within the same study [1]. In a separate study, plantanone C (a structurally distinct flavonoid glycoside from the same plant species) showed an IC50 of 240.2 μmol·L⁻¹ [2], indicating that plantanone B is 1.41-fold more potent than plantanone C in the DPPH assay. The positive control L-ascorbic acid gave an IC50 of 33.9 ± 1.1 μM [1].

DPPH Scavenging

Head-to-head

IC50: 169.8 μM (B) vs 467.7 μM (A), 240.2 μM (C)

Supports DPPH potency comparison

Reported DPPH assay; cross-study for C

Evidence Dimension	DPPH radical scavenging IC50
Target Compound Data	IC50 = 169.8 ± 5.2 μM
Comparator Or Baseline	Plantanone A: IC50 = 467.7 ± 17.9 μM (He et al. 2018); Plantanone C: IC50 = 240.2 μmol·L⁻¹ (Zhou et al. 2019); L-Ascorbic acid: IC50 = 33.9 ± 1.1 μM
Quantified Difference	2.75-fold more potent than plantanone A; 1.41-fold more potent than plantanone C
Conditions	DPPH free radical scavenging assay in vitro (He et al., RSC Adv. 2018; Zhou et al., Zhongguo Zhong Yao Za Zhi 2019)

Why This Matters

When selecting a flavonoid from the Hosta plantaginea series for antioxidant mechanistic studies, plantanone B offers a balanced intermediate potency—stronger than the weakly active plantanone A and plantanone C, but not as potent as the strongest antioxidants in the series (compounds 5 and 7, IC50 = 36.3 and 77.6 μM), avoiding signal saturation issues in dose-response experiments.

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source
• [2] Zhou, Q.-G.; Yang, L.; He, J.-W.; Zhong, G.-Y. A new antioxidant flavonoid glycoside from flowers of Hosta plantaginea. Zhongguo Zhong Yao Za Zhi 2019, 44 (15), 3312–3315. View Source

COX-2 Inhibition Among H. plantaginea Flavonoids

Plantanone B inhibits ovine COX-2 with an IC50 of 44.01 ± 0.42 μM, an intermediate value among the four flavonoids subjected to detailed COX-2 IC50 determination [1]. Plantanone A is slightly less potent (IC50 = 46.16 ± 0.41 μM), compound 4 exhibits comparable potency (IC50 = 45.21 ± 0.43 μM), and compound 12 is the most potent COX-2 inhibitor in the set (IC50 = 38.32 ± 0.34 μM) [1]. The COX-1/COX-2 selectivity index (SI) for plantanone B is 0.49, indicating preferential COX-1 inhibition—a profile shared with the other flavonoids tested but with moderate COX-2 activity that is distinct within the group [1]. Celecoxib, by contrast, shows SI = 8.65 (COX-2 selective) [1].

COX-2 Inhibition Panel

Head-to-head

COX-2 IC50 44.01 μM; SI 0.49 (COX-1-preferring)

Intermediate selectivity context

Rank 3/4 COX-2 potency; n=3

Evidence Dimension	Ovine COX-2 inhibition IC50 and COX-1/COX-2 selectivity index (SI)
Target Compound Data	COX-2 IC50 = 44.01 ± 0.42 μM; SI = 0.49; 50 μM inhibition = 57.70 ± 0.51%
Comparator Or Baseline	Plantanone A: IC50 = 46.16 ± 0.41 μM, SI = 0.72; Compound 4: IC50 = 45.21 ± 0.43 μM, SI = 0.28; Compound 12: IC50 = 38.32 ± 0.34 μM, SI = 0.54; Celecoxib: IC50 = 1.04 ± 0.10 μM, SI = 8.65
Quantified Difference	Plantanone B is 4.7% more potent than plantanone A and 2.7% more potent than compound 4 for COX-2; SI = 0.49 represents a balanced COX-1-preferring profile intermediate between compound 4 (SI = 0.28, most COX-1-selective) and plantanone A (SI = 0.72, least COX-1-selective among the four)
Conditions	Ovine COX-2 enzyme assay; multiple concentrations; n = 3; mean ± S.D. (He et al., RSC Adv. 2018)

Why This Matters

For researchers studying dual COX-1/COX-2 inhibition patterns, plantanone B's intermediate selectivity index (0.49) provides a reference profile that is neither extremely COX-1-selective (like compound 4, SI = 0.28) nor approaching equipotency (like plantanone A, SI = 0.72), offering a specific pharmacological fingerprint for structure-activity relationship studies.

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source

Glycosylation-Driven DPPH/COX-1 Balance

Plantanone B (kaempferol 3-O-α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside) is the only compound among the H. plantaginea flavonoids to carry a branched trisaccharide at the 3-O position of kaempferol [1]. Plantanone A, by contrast, is a 7-methoxy-kaempferol diglycoside, and plantanone C is a distinct flavonoid glycoside [1][2]. This structural difference correlates with distinct bioactivity: plantanone B achieves moderate DPPH activity (IC50 = 169.8 μM) and significant COX-1 inhibition (IC50 = 21.78 μM), whereas plantanone A shows negligible DPPH activity (IC50 = 467.7 μM) despite weaker COX-1 inhibition [1]. The SAR discussion in the primary study highlights the critical role of the free 3-OH group versus 3-O-glycosylation in modulating antioxidant potency, and plantanone B’s specific glycosylation pattern is hypothesized to contribute to its balanced dual-activity profile [1].

Glycosylation SAR

Class-level inference

Branched 3-O-triglycoside scaffold

Glycosylation may modulate dual activity

Contribution cannot be deconvoluted

Evidence Dimension	Flavonoid glycosylation pattern vs. dual COX-1/DPPH activity profile
Target Compound Data	Kaempferol 3-O-rhamnosylgentiobioside (branched trisaccharide); COX-1 IC50 = 21.78 μM; DPPH IC50 = 169.8 μM
Comparator Or Baseline	Plantanone A: 7-methoxy-kaempferol diglycoside; COX-1 IC50 = 33.37 μM; DPPH IC50 = 467.7 μM. Kaempferol aglycone (class reference): free 3-OH associated with strong antioxidant activity in SAR models.
Quantified Difference	Plantanone B's trisaccharide motif is associated with a 2.75-fold DPPH potency gain and a 1.53-fold COX-1 potency gain over plantanone A (diglycoside). Exact contribution of glycosylation vs. 7-methoxy absence cannot be deconvoluted from available data.
Conditions	Structural elucidation by HR-ESI-MS, 1H and 13C NMR; activity data from ovine COX-1 and DPPH assays (He et al., RSC Adv. 2018)

Why This Matters

For medicinal chemistry programs exploring the impact of glycosylation on flavonoid pharmacology, plantanone B represents a uniquely characterized kaempferol 3-O-triglycoside with dual COX-1/antioxidant activities, offering a specific glycosylation scaffold not available from the simpler plantanones A, C, or D.

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source
• [2] Zhou, Q.-G.; Yang, L.; He, J.-W.; Zhong, G.-Y. A new antioxidant flavonoid glycoside from flowers of Hosta plantaginea. Zhongguo Zhong Yao Za Zhi 2019, 44 (15), 3312–3315. View Source

COX-1 Dominance in Inhibition Panel

At a screening concentration of 50 μM, plantanone B achieved 76.18 ± 0.62% inhibition of ovine COX-1 and 57.70 ± 0.51% inhibition of ovine COX-2, yielding a COX-1/COX-2 inhibition ratio of 1.32 [1]. This contrasts with plantanone A (ratio = 1.11), compound 4 (ratio = 1.35), and compound 12 (ratio = 1.33) [1]. The full IC50 determination confirmed that plantanone B's COX-1 inhibition (21.78 μM) is approximately 2-fold more potent than its COX-2 inhibition (44.01 μM) [1]. Among the four fully profiled compounds, plantanone B ranks second in COX-1 potency (after compound 4 at 12.90 μM), and third in COX-2 potency (after compound 12 at 38.32 μM and celecoxib at 1.04 μM) [1].

COX Inhibition Rank

Head-to-head

COX-1: rank 2/4; COX-2: rank 3/4

COX-1-preferring profile context

50 μM inhibition ratio 1.32

Evidence Dimension	Rank-order potency within the H. plantaginea flavonoid COX inhibition panel (n = 4 compounds fully profiled)
Target Compound Data	COX-1 rank: 2/4 (IC50 = 21.78 μM); COX-2 rank: 3/4 (IC50 = 44.01 μM); COX-1/COX-2 inhibition ratio at 50 μM = 1.32
Comparator Or Baseline	Compound 4: COX-1 rank 1/4 (IC50 = 12.90 μM); Compound 12: COX-2 rank 1/4 (IC50 = 38.32 μM); Plantanone A: COX-1 rank 4/4, COX-2 rank 4/4
Quantified Difference	COX-1: 1.69-fold less potent than compound 4; COX-2: 1.15-fold less potent than compound 12. COX-1/COX-2 ratio of 1.32 is nearly identical to compound 12 (1.33) and compound 4 (1.35).
Conditions	Ovine COX-1 and COX-2 enzyme assays; inhibition at 50 μM and full IC50 determination; n = 3; He et al., RSC Adv. 2018

Why This Matters

For researchers requiring a compound with robust COX-1 inhibition (IC50 < 25 μM) and measurable but moderate COX-2 activity in a single molecule, plantanone B occupies a distinct quadrant of the activity space not matched by plantanone A (too weak) or compound 4 (COX-2 IC50 comparable but DPPH activity weaker at 257.0 μM).

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source

Chemotype Comparison vs. Plantanone D

Plantanone D is a rare methyl-flavonoid isolated from the same plant species (H. plantaginea) and reportedly exhibits significant COX-1 inhibition and antioxidant activity [1]. However, quantitative COX-1/COX-2 IC50 values and DPPH IC50 values for plantanone D are not publicly available in the indexed literature as of this analysis. Plantanone B (a flavonol O-triglycoside) and plantanone D (a methyl-flavonoid) represent fundamentally different chemotypes with distinct core skeletons—flavonol vs. homoisoflavonoid-like methyl-flavonoid [2][1]. These structural differences preclude direct bioactivity substitution; a user requiring the specific kaempferol triglycoside scaffold should procure plantanone B, while plantanone D addresses an entirely different structural space [2][1].

Chemotype Identity

Class-level inference

Flavonol O-triglycoside vs methyl-flavonoid

Chemotypes not interchangeable

Plantanone D quantitative data unavailable

Evidence Dimension	Chemotype classification and core scaffold identity
Target Compound Data	Flavonol O-triglycoside (kaempferol 3-O-rhamnosylgentiobioside); C33H40O20; MW = 756.7 g/mol
Comparator Or Baseline	Plantanone D: rare methyl-flavonoid (homoisoflavonoid-like skeleton); quantitative COX/DPPH IC50 data not publicly available
Quantified Difference	Structurally distinct core skeletons: flavonol vs. methyl-flavonoid; quantitative bioactivity comparison not feasible due to absent plantanone D IC50 data.
Conditions	Structural characterization by NMR and HRMS (He et al. 2018 for plantanone B; Yang et al. 2021 for plantanone D)

Why This Matters

Procurement decisions must account for chemotype: plantanone B and plantanone D are not interchangeable despite originating from the same botanical source. Researchers targeting the kaempferol triglycoside pharmacophore must specifically order plantanone B.

• [1] Yang, L.; Zhu, Y.; He, Z.; Zhang, T.; Xiao, Z.; Xu, R.; He, J. Plantanone D, a new rare methyl-flavonoid from the flowers of Hosta plantaginea with anti-inflammatory and antioxidant activities. Nat. Prod. Res. 2021, 35 (22), 4331–4337. View Source
• [2] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source

Plantanone B: Research Application Scenarios

Dual COX-1/Antioxidant Mechanistic Studies

When experimental designs require a single compound with measurable activity in both ovine COX-1 inhibition (IC50 < 25 μM) and DPPH radical scavenging (IC50 < 200 μM), plantanone B uniquely satisfies both criteria among the H. plantaginea flavonoid panel [1]. Plantanone A fails the DPPH threshold (IC50 = 467.7 μM), while compound 4, though a more potent COX-1 inhibitor (IC50 = 12.90 μM), exhibits weaker antioxidant activity (DPPH IC50 = 257.0 μM) [1]. Plantanone B's balanced profile makes it the compound of choice for investigating crosstalk between COX-mediated inflammatory pathways and oxidative stress mechanisms in a single-molecule paradigm [1].

Flavonoid Glycosylation SAR Libraries

For medicinal chemistry campaigns exploring how the degree and branching of 3-O glycosylation modulates flavonoid bioactivity, plantanone B serves as the sole representative of a kaempferol 3-O-branched triglycoside (rhamnosyl-(1→2)-gentiobiose) with fully characterized COX-1/COX-2/DPPH IC50 values [1]. Pairing plantanone B with the diglycoside plantanone A and the simpler flavonoids in the series enables systematic SAR interrogation of the impact of sugar chain elongation and branching on dual COX/antioxidant pharmacology [1].

COX-1/COX-2 Selectivity Profiling

Plantanone B (SI = 0.49) occupies a specific intermediate position on the COX-1/COX-2 selectivity spectrum within the H. plantaginea flavonoid series, positioned between compound 4 (SI = 0.28, most COX-1-selective) and plantanone A (SI = 0.72, least COX-1-selective) [1]. This makes plantanone B a critical reference compound for studies quantifying how incremental structural changes affect COX isoform selectivity, and for benchmarking novel flavonoid derivatives against a well-characterized, moderately COX-1-preferring natural product template [1].

H. plantaginea Phytochemical Reference Standard

As one of the two new flavonol glycosides (alongside plantanone A) that structurally define the bioactive flavonoid profile of H. plantaginea flowers, plantanone B is a requisite analytical reference standard for botanical authentication and extract standardization in quality control workflows for this traditional Chinese medicinal material [1]. Its distinct retention time and spectral fingerprint support HPLC-based quantification in multi-component phytochemical analyses [1].

Application

Selection Property

Validation Focus

Dual COX-1/Antioxidant mechanistic studies

Balanced COX-1 inhibition and DPPH scavenging

Dual-pathway crosstalk models

Flavonoid glycosylation SAR libraries

Branched 3-O-triglycoside scaffold

Glycosylation-activity profiling

COX-1/COX-2 selectivity profiling

Intermediate COX-1/COX-2 selectivity

Isoform selectivity benchmarking

H. plantaginea phytochemical reference

Characterized flavonoid marker

HPLC-based botanical authentication

• [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source